1-({[(4-Chlorobenzoyl)oxy]imino}methyl)-3-nitrobenzene

• IUPAC Name: [(E)-(3-nitrophenyl)methylideneamino] 4-chlorobenzoate
• InChI: InChI=1S/C14H9ClN2O4/c15-12-6-4-11(5-7-12)14(18)21-16-9-10-2-1-3-13(8-10)17(19)20/h1-9H/b16-9+
• InChI Key: ROIKEDVTVFNESN-CXUHLZMHSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=NOC(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=N/OC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H9ClN2O4
• Molecular Weight: 304.68 g/mol

Description

1-({[(4-Chlorobenzoyl)oxy]imino}methyl)-3-nitrobenzene, or 1-CB3N, is a nitrobenzene derivative that is widely used in synthetic chemistry and scientific research. Its structure consists of a nitro group, a chloro group, and an imino group, which makes it a versatile molecule that can be used in a variety of applications.

Scientific Research Applications

Synthesis and Characterization of Complexes

• Schiff base ligands containing azo groups, including derivatives similar to the compound , have been synthesized and characterized. These ligands were used to create metal complexes with copper(II) and cobalt(II), which were studied for their spectroscopic properties, magnetic properties, and biological activity (Ahmadi & Amani, 2012).

Crystal Structure Analysis

• Studies have been conducted to determine the crystal structure of related nitrobenzene derivatives. This includes the analysis of the spatial arrangement of atoms and how this influences the properties of the compounds (Medjroubi et al., 2017).

Isotopic Abundance Studies

• Research on the impact of biofield energy treatment on isotopic abundance ratios in similar nitrobenzene compounds has been conducted. This includes studying changes in isotopic ratios and how these might affect the chemical's physical, chemical, and thermal properties (Trivedi et al., 2016).

Solid State Studies

• Investigations into the dielectric properties, differential scanning calorimetry, X-ray, and Raman spectroscopy of hexa-substituted benzenes with nitro groups have been conducted. These studies explore the phase transitions and structural properties of these compounds (Kołodziej et al., 1996).

Organometallic Chemistry

• Research in organometallic chemistry involving nitrobenzene derivatives has led to the synthesis of various metal complexes. These studies focus on understanding the molecular structures and bonding properties of these complexes (Fletcher, Hogarth, & Tocher, 1991).